Cas no 83763-41-1 (2,7-Naphthalenedisulfonicacid, 4-amino-5-[(phenylsulfonyl)oxy]-, sodium salt (1:1))

• Product Name: 2,7-Naphthalenedisulfonicacid, 4-amino-5-[(phenylsulfonyl)oxy]-, sodium salt (1:1)
• CAS No: 83763-41-1
• MF: C₁₆H₁₂NNaO₉S₃
• MW: 481.452551841736
• CID: 729077
• PubChem ID: 44144979
• Update Time: 2025-04-19

2,7-Naphthalenedisulfonicacid, 4-amino-5-[(phenylsulfonyl)oxy]-, sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• 2,7-Naphthalenedisulfonicacid, 4-amino-5-[(phenylsulfonyl)oxy]-, sodium salt (1:1)
• sodium hydrogen 4-amino-5-[(phenylsulphonyl)oxy]naphthalene-2,7-disulphonate
• sodium,5-amino-4-(benzenesulfonyloxy)-7-sulfonaphthalene-2-sulfonate
• SODIUM HYDROGEN 4-AMINO-5-[(PHENYLSULFONYL)OXY]NAPHTHALENE-2,7-DISULFONATE
• Sodium hydrogen 4-amino-5-((phenylsulphonyl)oxy)naphthalene-2,7-disulphonate
• 83763-41-1
• EINECS 280-726-4

• Inchi： 1S/C16H13NO9S3.Na/c17-14-8-12(27(18,19)20)6-10-7-13(28(21,22)23)9-15(16(10)14)26-29(24,25)11-4-2-1-3-5-11;/h1-9H,17H2,(H,18,19,20)(H,21,22,23);/q;+1/p-1
• InChI Key： LNJDTRMEGDCEHH-UHFFFAOYSA-M
• SMILES： S(C1C=C(C2=C(C=C(C=C2C=1)S(=O)(=O)O)N)OS(C1C=CC=CC=1)(=O)=O)(=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 480.957
• Monoisotopic Mass: 480.957
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 899
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 206A^2